Cas no 442846-84-6 (2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile)

2-(1-Methylpiperidin-4-yl)oxypyridine-4-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a nitrile group at the 4-position and a 1-methylpiperidin-4-yloxy moiety at the 2-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both the piperidine and pyridine rings enhances its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting compounds. The nitrile group offers versatility for further functionalization, enabling applications in medicinal chemistry and material science. Its well-defined synthetic route ensures consistent purity and scalability, supporting research and industrial use.
2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile structure
442846-84-6 structure
Product Name:2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile
CAS No:442846-84-6
MF:C12H15N3O
MW:217.267002344131
MDL:MFCD14617173
CID:2139354
PubChem ID:21959661
Update Time:2025-10-17

2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methylpiperidin-4-yloxy)-4-pyridylcarbonitrile
    • 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile
    • F6608-1638
    • 2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
    • A1-25924
    • 2-[(1-Methylpiperidin-4-yl)oxy]isonicotinonitrile
    • DSBOVWOFKSMUOP-UHFFFAOYSA-N
    • AKOS010535779
    • SCHEMBL450089
    • 442846-84-6
    • MDL: MFCD14617173
    • Inchi: 1S/C12H15N3O/c1-15-6-3-11(4-7-15)16-12-8-10(9-13)2-5-14-12/h2,5,8,11H,3-4,6-7H2,1H3
    • InChI Key: DSBOVWOFKSMUOP-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C#N)C=CN=1)C1CCN(C)CC1

Computed Properties

  • Exact Mass: 217.121512110Da
  • Monoisotopic Mass: 217.121512110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 49.2Ų

2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
214944-2.500g
2-(1-Methylpiperidin-4-yloxy)-4-pyridylcarbonitrile, 95%
442846-84-6 95%
2.500g
$1733.00 2023-09-06
Life Chemicals
F6608-1638-2μmol
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
2μmol
$57.0 2023-09-07
Life Chemicals
F6608-1638-5μmol
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
5μmol
$63.0 2023-09-07
Life Chemicals
F6608-1638-10μmol
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
10μmol
$69.0 2023-09-07
Life Chemicals
F6608-1638-20μmol
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
20μmol
$79.0 2023-09-07
Life Chemicals
F6608-1638-1mg
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
1mg
$54.0 2023-09-07
Life Chemicals
F6608-1638-2mg
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
2mg
$59.0 2023-09-07
Life Chemicals
F6608-1638-3mg
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
3mg
$63.0 2023-09-07
Life Chemicals
F6608-1638-4mg
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
4mg
$66.0 2023-09-07
Life Chemicals
F6608-1638-5mg
2-[(1-methylpiperidin-4-yl)oxy]pyridine-4-carbonitrile
442846-84-6
5mg
$69.0 2023-09-07

2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile Related Literature

Additional information on 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile

Professional Introduction to 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile (CAS No. 442846-84-6)

2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile, with the CAS number 442846-84-6, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and functional properties. This compound belongs to the class of oxypyridine derivatives, which are widely recognized for their potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile features a pyridine ring connected to an oxo group and a nitrile group, with a 1-methylpiperidine moiety attached to the fourth position of the pyridine ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in oxypyridine derivatives due to their demonstrated efficacy in various pharmacological applications. The presence of the nitrile group in the molecule enhances its reactivity, allowing for further functionalization and modification. This flexibility has enabled researchers to explore diverse chemical modifications, leading to the development of novel compounds with improved pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile is its potential as a building block for drug discovery. The compound's ability to interact with biological targets through multiple binding modes makes it an attractive candidate for developing small-molecule inhibitors and activators. Recent studies have highlighted its role in modulating enzymes and receptors involved in critical biological pathways, such as those related to inflammation, pain, and neurodegeneration.

The synthesis of 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic methodologies not only facilitate the production of the compound but also provide insights into its structural features and reactivity patterns.

The pharmacological properties of 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile have been extensively studied in preclinical models. Research has demonstrated its ability to inhibit specific enzymes and receptors with high selectivity, suggesting its potential as a therapeutic agent. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological significance, 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile has also been explored for its role in chemical biology research. The compound's unique structural features make it a valuable tool for studying protein-ligand interactions and understanding the mechanisms of drug action. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, have been utilized to elucidate the binding modes of this compound with biological targets.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile, with its well-defined structure and properties, serves as an essential intermediate in the synthesis of more complex molecules. Its use in drug discovery pipelines has facilitated the identification of lead compounds with promising therapeutic potential.

The future prospects of 2-(1-methylpiperidin-4-yl)oxypyridine-4-carbonitrile are vast, with ongoing research focusing on optimizing its synthesis, exploring new applications, and evaluating its safety profile in clinical trials. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd